Cas no 851452-57-8 (3-{[(4-methoxyphenyl)methyl]amino}-1λ?-thiolane-1,1-dione)

• Product Name: 3-{[(4-methoxyphenyl)methyl]amino}-1λ?-thiolane-1,1-dione
• CAS No: 851452-57-8
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 3107843
• PubChem ID: 4961762
• Update Time: 2025-05-19

3-{[(4-methoxyphenyl)methyl]amino}-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-((4-methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide
• 3-{[(4-methoxyphenyl)methyl]amino}-1λ?-thiolane-1,1-dione
• 3-{[(4-methoxyphenyl)methyl]amino}-1$l^{6}-thiolane-1,1-dione
• CS-0224547
• N-[(4-methoxyphenyl)methyl]-1,1-dioxothiolan-3-amine
• 3-{[(4-methoxyphenyl)methyl]amino}-1lambda6-thiolane-1,1-dione
• N-(1,1-dioxidotetrahydrothien-3-yl)-N-(4-methoxybenzyl)amine
• 3-{[(4-methoxyphenyl)methyl]amino}-1
• BBL030506
• E?-thiolane-1,1-dione
• AKOS016041776
• EN300-11991
• STK801418
• 3-{[(4-METHOXYPHENYL)METHYL]AMINO}-1??-THIOLANE-1,1-DIONE
• 851452-57-8
• N-(4-methoxybenzyl)tetrahydrothiophen-3-amine 1,1-dioxide
• AKOS000118214
• VS-09854
• 3-{[(4-methoxyphenyl)methyl]amino}thiolane-1,1-dione

• Inchi： 1S/C12H17NO3S/c1-16-12-4-2-10(3-5-12)8-13-11-6-7-17(14,15)9-11/h2-5,11,13H,6-9H2,1H3
• InChI Key： ZCTMYCMIAGDAIV-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NCC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 255.09291458Da
• Monoisotopic Mass: 255.09291458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.8Ų

Additional information on 3-{[(4-methoxyphenyl)methyl]amino}-1λ?-thiolane-1,1-dione

3-{[(4-methoxyphenyl)methyl]amino}-1λ?-thiolane-1,1-dione (CAS No 851452-57-8)

The compound 3-{[(4-methoxyphenyl)methyl]amino}-1λ?-thiolane-1,1-dione, identified by the CAS registry number 851452-57-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiolane derivatives, which are known for their unique sulfur-containing ring structures. The presence of the methoxyphenyl group and the amino functionality introduces interesting electronic and steric properties, making this compound a valuable subject for both academic and industrial research.

Recent studies have highlighted the potential of 3-{[(4-methoxyphenyl)methyl]amino}-1λ?-thiolane-1,1-dione in various applications. For instance, researchers have explored its role in catalytic processes, where its sulfur-based ring structure facilitates efficient electron transfer. Additionally, the compound has shown promise in materials science, particularly in the development of advanced polymers and composites. The methoxyphenyl group contributes to enhanced stability and reactivity, making it a versatile building block for synthetic chemistry.

In terms of synthesis, 3-{[(4-methoxyphenyl)methyl]amino}-1λ?-thiolane-1,1-dione can be prepared through a variety of methods, including nucleophilic substitution and cyclocondensation reactions. These methods allow for precise control over the molecular structure, enabling the incorporation of functional groups that can tailor the compound's properties for specific applications. Recent advancements in catalytic techniques have further optimized these synthesis pathways, improving yield and purity.

The structural uniqueness of this compound is also reflected in its spectroscopic properties. Advanced analytical techniques such as NMR and IR spectroscopy have been employed to elucidate its molecular structure and confirm its identity. These studies have provided valuable insights into the electronic environment of the sulfur atom and the influence of substituents on the overall molecular geometry.

In conclusion, 3-{[(4-methoxyphenyl)methyl]amino}-1λ?-thiolane-1,1-dione (CAS No 851452-57-8) stands as a testament to the diversity and complexity of organic compounds. Its unique combination of functional groups and structural features makes it a compelling subject for further research and development across multiple disciplines.